Cas no 1805128-01-1 (6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805128-01-1
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838965
• Update Time: 2025-10-29

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-4-2-3(13(16)17)5(7(14)15)6(12-4)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： BOGSFAZFOFOLJJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=C(C=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 115

Additional information on 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805128-01-1): A Comprehensive Overview

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805128-01-1) is a novel and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of new therapeutic agents.

The chemical structure of 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid is composed of a pyridine ring substituted with a methoxy group at the 6-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 2-position. The carboxylic acid functionality at the 3-position adds to its chemical diversity and reactivity. These structural elements contribute to its unique properties, making it an attractive candidate for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid. Researchers have developed novel catalytic systems and reaction conditions that enhance the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that significantly improved the synthesis process, providing a robust and scalable method for its production.

In terms of biological activity, 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promising results in various assays. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate other biological processes, such as inflammation and oxidative stress, makes it a valuable lead compound for further drug discovery efforts.

The pharmacological properties of 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid have also been explored in preclinical models. In vitro and in vivo studies have demonstrated its favorable pharmacokinetic profile, including good solubility, stability, and bioavailability. These attributes are crucial for ensuring that the compound can effectively reach its intended target sites within the body.

To further understand the mechanisms underlying the biological effects of 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid, researchers have conducted detailed molecular studies. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its interactions with target proteins. These findings have helped to elucidate the structural basis for its activity and guide the rational design of more potent derivatives.

The potential applications of 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid extend beyond traditional pharmaceuticals. It has also been investigated for use in agrochemicals, where its unique properties may offer new solutions for crop protection and pest management. Additionally, its structural diversity makes it a valuable building block for synthetic chemists working on the development of novel materials and functional molecules.

In conclusion, 6-methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805128-01-1) represents a promising compound with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is likely to play an increasingly important role in advancing various fields within chemistry and biology.